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Compound of Interest

Compound Name: 4' 7-Dimethoxyisoflavone-d6

Cat. No.: B15555869

This technical guide provides a detailed overview of the analytical data and quality control
specifications for 4',7-Dimethoxyisoflavone-d6, a deuterated analog of the naturally occurring
isoflavone. The information is compiled for researchers, scientists, and professionals in drug
development who require a comprehensive understanding of this compound's quality attributes.

Compound Identification and Physical Properties

4',7-Dimethoxyisoflavone-d6, also known as Dimethoxydaidzein-d6, is the deuterium-labeled
form of 4',7-Dimethoxyisoflavone. The incorporation of stable heavy isotopes like deuterium is
a common strategy in drug development to trace and quantify molecules during
pharmacokinetic and metabolic studies.
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Identifier Value Reference
Chemical Name 4',7-Dimethoxyisoflavone-d6 [1]
Synonyms Dimethoxydaidzein-d6 [1]
Molecular Formula C17HsD60O4 [1]
Molecular Weight 288.33 g/mol [1]
Appearance Solid [1]
Color Light yellow to yellow [1]

0O=C1C2=CC=C(OC([2H])

SMILES ([2HD [1]

[2H])C=C20C=C1C3=CC=C(O
C([2H]D([2H])[2H])C=C3

Analytical Specifications and Data

The following table summarizes the typical analytical tests, specifications, and results for a
batch of 4',7-Dimethoxyisoflavone-d6.

Test Specification Result

Purity (HPLC) >95% Conforms
Identity (*H NMR) Conforms to structure Conforms
Identity (Mass Spec) Conforms to structure Conforms
Isotopic Purity >95% Conforms
Appearance White to Off-White Solid Conforms

Experimental Protocols

Detailed methodologies for the key analytical experiments are outlined below.

High-Performance Liquid Chromatography (HPLC)
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e Purpose: To determine the purity of the compound.

¢ Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column.

o Mobile Phase: A gradient of acetonitrile and water.

» Detection: UV detection at a specified wavelength (e.g., 254 nm).

e Procedure: A solution of the compound is prepared in a suitable solvent (e.g., methanol or
DMSO) and injected into the HPLC system. The retention time and peak area of the main
component are recorded. Purity is calculated based on the area percentage of the main peak
relative to all other peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Purpose: To confirm the chemical structure of the compound.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated dimethyl sulfoxide (DMSO-d6) or deuterated chloroform (CDCIs).

e Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the *H
NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the
peaks are analyzed to confirm the expected proton signals and the absence of significant
impurities. For the deuterated compound, the absence of proton signals at the deuterated
positions is a key confirmation point.

Mass Spectrometry (MS)

e Purpose: To confirm the molecular weight and isotopic purity of the compound.

 Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or
liquid chromatograph (LC-MS).

« lonization: Electrospray ionization (ESI) or electron impact (El).
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e Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge
ratio (m/z) of the molecular ion is determined. For 4',7-Dimethoxyisoflavone-d6, the
expected molecular ion peak would correspond to its molecular weight of 288.33. The mass
spectrum is also used to assess isotopic purity by examining the distribution of isotopic

peaks.

Quality Control Workflow

The following diagram illustrates a typical quality control workflow for the release of a batch of

4',7-Dimethoxyisoflavone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4',7-Dimethoxyisoflavone-d6
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555869#4-7-dimethoxyisoflavone-d6-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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